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Compound of Interest

Compound Name: Ethyl 3-bromobenzoate

Cat. No.: B1584782

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethyl 3-bromobenzoate is a valuable and versatile building block in organic synthesis,
primarily utilized in the construction of complex molecular architectures. Its utility stems from
the presence of a bromine atom on the aromatic ring, which serves as a handle for a wide array
of cross-coupling reactions, and an ethyl ester group that can be further manipulated. This
guide provides a comprehensive overview of its properties, key synthetic applications, and
detailed experimental protocols.

Physicochemical and Spectroscopic Properties

Ethyl 3-bromobenzoate is a liquid at room temperature.[1] Its key properties are summarized
in the table below. Spectroscopic data, including 1H NMR, 13C NMR, IR, and Mass
Spectrometry, are readily available in various chemical databases.[2][3][4][5]
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Property Value

Molecular Formula CoHeBrO2[6]

Molecular Weight 229.07 g/mol [1]

CAS Number 24398-88-7[1]

Appearance Liquid[1]

Boiling Point 130-131 °C at 12 mmHg[1]

Density 1.431 g/mL at 25 °C[1]

Refractive Index (n20/D) 1.541[1]

INChl Key QAUASTLEZAPQTB-UHFFFAOYSA-N[1]
SMILES String CCOC(=0O)clcccce(Br)cl[1]

Core Applications in Palladium-Catalyzed Cross-
Coupling Reactions

The bromine substituent on ethyl 3-bromobenzoate makes it an ideal substrate for numerous
palladium-catalyzed cross-coupling reactions, which are fundamental transformations in the
synthesis of pharmaceuticals and functional materials.

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the
formation of carbon-carbon bonds between organoboron compounds and organic halides.[7]
When ethyl 3-bromobenzoate is reacted with an arylboronic acid, it yields 3-arylbenzoate
derivatives, which are precursors to a wide range of biologically active molecules.[7][8]

General Reaction Scheme:

The Heck reaction facilitates the coupling of aryl halides with alkenes, providing a powerful
method for the synthesis of substituted olefins.[9][10] The reaction of ethyl 3-bromobenzoate
with various alkenes leads to the formation of substituted ethyl cinnamate derivatives.

General Reaction Scheme:
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Br-CeH4-COOEt + R2NH --[Pd catalyst, Base]--> R2N-CsH4-COOEt
Br-CeHa-COOEt + H-C=C-R --[Pd catalyst, Cu(l) co-catalyst, Base]--> EtOOC-CeHa-C=C-R

General experimental workflow for a Suzuki-Miyaura coupling reaction.
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Synthetic transformations of ethyl 3-bromobenzoate.

Safety and Handling

Ethyl 3-bromobenzoate should be handled in a well-ventilated area, and personal protective
equipment such as gloves and safety glasses should be worn. [11]It is important to avoid
contact with skin and eyes. [11]In case of contact, wash the affected area with plenty of water.
[12]Store in a cool, dry place away from incompatible materials such as strong oxidizing
agents. [11]For detailed safety information, consult the Safety Data Sheet (SDS). [11][12][13]

Conclusion

Ethyl 3-bromobenzoate is a cornerstone building block for the synthesis of a diverse array of
organic compounds. Its ability to participate in a multitude of palladium-catalyzed cross-
coupling reactions makes it an invaluable tool for medicinal chemists and materials scientists.
The reliable and versatile reactivity of this compound will undoubtedly continue to facilitate the
discovery and development of novel molecules with significant applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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